Cas no 861292-72-0 (3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid)

• Product name: 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid
• CAS No: 861292-72-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5948229
• PubChem ID: 137731297

3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 861292-72-0
• EN300-1764905
• 3-(2-hydroxy-5-methylphenyl)-2-oxopropanoic acid
• 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid

• Inchi： 1S/C10H10O4/c1-6-2-3-8(11)7(4-6)5-9(12)10(13)14/h2-4,11H,5H2,1H3,(H,13,14)
• InChI Key： NRIHEWUGSFXHJA-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid

Recent Advances in the Study of 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid (CAS: 861292-72-0)

3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid (CAS: 861292-72-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's unique structural features, which allow for selective binding to COX-2 while minimizing interactions with COX-1, thereby reducing potential side effects.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an antioxidant. A 2024 paper in Free Radical Biology and Medicine reported that 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid scavenges reactive oxygen species (ROS) effectively, suggesting its utility in mitigating oxidative stress-related diseases. The study utilized advanced spectroscopic techniques to elucidate the mechanism of action, revealing that the compound's phenolic hydroxyl group plays a critical role in its antioxidant activity.

Another promising avenue of research involves the use of 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid as a building block for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited significant antibacterial activity, particularly against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells.

Despite these promising findings, challenges remain in the practical application of 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on optimizing the compound's physicochemical properties through structural modifications and formulation strategies.

In conclusion, 3-(2-Hydroxy-5-methylphenyl)-2-oxopropanoic acid (CAS: 861292-72-0) represents a versatile scaffold with diverse biological activities. Recent studies underscore its potential in anti-inflammatory, antioxidant, and antimicrobial applications. Further research is warranted to overcome existing limitations and translate these findings into clinically viable therapeutics.